molecular formula C10H7BrClN B1341361 4-Bromo-6-chloro-8-methylquinoline CAS No. 927800-42-8

4-Bromo-6-chloro-8-methylquinoline

Cat. No. B1341361
CAS RN: 927800-42-8
M. Wt: 256.52 g/mol
InChI Key: YREAKKJLXOJDOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-Bromo-6-chloro-8-methylquinoline” is a halogenated heterocycle . It has an empirical formula of C10H7BrClN and a molecular weight of 256.53 .


Molecular Structure Analysis

The molecular structure of “4-Bromo-6-chloro-8-methylquinoline” consists of a quinoline core with bromine, chlorine, and methyl substituents . The average mass is 256.526 Da, and the monoisotopic mass is 254.945038 Da .


Physical And Chemical Properties Analysis

“4-Bromo-6-chloro-8-methylquinoline” is a solid . Its average mass is 256.526 Da, and its monoisotopic mass is 254.945038 Da .

Scientific Research Applications

Synthesis and Chemical Properties

  • Knorr Synthesis of Quinolinones : A study explored the preparation of 6-bromo-2-chloro-4-methylquinoline, highlighting the Knorr synthesis, which involves condensation and cyclization reactions. This process led to a three-step preparation of the compound with a significant overall yield, showcasing its potential as a starting material for further chemical modifications (Wlodarczyk et al., 2011).

  • Phase Transfer Catalysis : Another research focused on the efficient N-alkylation of 4-chloro-6-methylquinolin-2(1H)-one using phase transfer catalysis (PTC) technique. This method facilitated the preparation of novel quinolinone derivatives, demonstrating the versatility of halogenated quinolines in synthesizing structurally diverse compounds (A. reaction et al., 2014).

Antimicrobial and Biological Applications

  • Antimicrobial Potentials : Investigating the antimicrobial activities of Citrullus colocynthis fruits and 4-methylquinoline analogues, a study found significant activities against foodborne bacteria. This suggests that halogenated quinolines and their analogues could serve as natural preservatives or pharmaceuticals due to their eco-friendly nature and effectiveness against bacteria (Kim et al., 2014).

Structural and Spectroscopic Analysis

  • Characterization of Quinoline Derivatives : Research on novel isomer quinoline derivatives, including 4-chloro-6-methylquinoline-2(1H)-one, utilized computational and experimental methods to explore their structural and spectroscopic characteristics. The findings contribute to understanding the electronic structure and potential applications of these compounds in medicinal chemistry and material science (Murugavel et al., 2018).

Optoelectronic and Nonlinear Properties

  • Optoelectronic Applications : A detailed study on hydroquinoline derivatives assessed their structural, electronic, optical, and charge transport properties. The investigation revealed that these compounds, including halogenated quinolines, could serve as efficient multifunctional materials in optoelectronics, highlighting their potential in light-emitting diodes, photovoltaic cells, and other electronic devices (Irfan et al., 2020).

Safety and Hazards

“4-Bromo-6-chloro-8-methylquinoline” is classified as Acute Tox. 3 Oral - Aquatic Chronic 4 - Eye Dam. 1 . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Personal protective equipment should be used, and adequate ventilation should be ensured .

properties

IUPAC Name

4-bromo-6-chloro-8-methylquinoline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H7BrClN/c1-6-4-7(12)5-8-9(11)2-3-13-10(6)8/h2-5H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YREAKKJLXOJDOW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC2=C(C=CN=C12)Br)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H7BrClN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60589200
Record name 4-Bromo-6-chloro-8-methylquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60589200
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

256.52 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Bromo-6-chloro-8-methylquinoline

CAS RN

927800-42-8
Record name 4-Bromo-6-chloro-8-methylquinoline
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=927800-42-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Bromo-6-chloro-8-methylquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60589200
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 927800-42-8
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A mixture of 6-chloro-4-hydroxy-8-methylquinoline (1.9 g, 9.8 mmol) and triphenylphosphine dibromide (6.2 g, 14.7 mmol) in acetonitrile (50 mL) was refluxed for 2 hours. The mixture was allowed to cool to room temperature then concentrated. The residue was purified by silica gel chromatography eluting with 0-10% EtOAc/hexanes to afford the title compound as a white solid: 1H NMR (500 MHz, CDCl3): δ 8.67 (d, J=4.7 Hz, 1H); 8.06 (d, J=2.2 Hz, 1H); 7.71 (d, J=4.6 Hz, 1H); 7.58 (s, 1H); 2.79 (s, 3H); LC1: 1.88 min. (M+H) 256.
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
6.2 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.